Cas no 58303-20-1 (3-(4-methoxyphenoxy)-3-oxopropanoic acid)

• Product Name: 3-(4-methoxyphenoxy)-3-oxopropanoic acid
• CAS No: 58303-20-1
• CID: 4655460
• Update Time: 2025-06-27

3-(4-methoxyphenoxy)-3-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenoxy)-3-oxopropanoic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 3-(4-methoxyphenoxy)-3-oxopropanoic acid

Compound CAS No. 58303-20-1: 3-(4-Methoxyphenoxy)-3-Oxopropanoic Acid

The compound with CAS No. 58303-20-1, commonly known as 3-(4-methoxyphenoxy)-3-oxopropanoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Chemical Properties and Structure

3-(4-Methoxyphenoxy)-3-oxopropanoic acid is characterized by its distinctive structure, which includes a phenoxy group substituted with a methoxy moiety at the para position. The molecule also features a ketone group at the alpha position of the propanoic acid backbone, contributing to its reactivity and functional versatility. This structural arrangement allows the compound to participate in a variety of chemical reactions, making it a valuable building block in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. For instance, studies using density functional theory (DFT) have revealed that the 4-methoxyphenoxy group significantly influences the electron distribution within the molecule, enhancing its ability to act as an electron donor in certain reactions.

Synthesis and Applications

The synthesis of 3-(4-methoxyphenoxy)-3-oxopropanoic acid typically involves multi-step organic reactions, often utilizing coupling agents or enzymatic methods to achieve high yields and purity. Recent research has focused on developing more sustainable and eco-friendly synthesis pathways, such as using microwave-assisted techniques or biocatalysts, which reduce reaction times and minimize waste.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it has been explored as a potential lead compound for anti-inflammatory and anti-cancer drug development due to its ability to modulate key cellular pathways. Additionally, its unique chemical properties make it a candidate for use in advanced materials, such as polymeric coatings or sensors.

Biological Activity and Research Insights

Recent studies have delved into the biological activity of 3-(4-methoxyphenoxy)-3-oxopropanoic acid, particularly its effects on cellular signaling pathways and enzyme activity. For example, researchers have identified that the oxopropanoic acid moiety plays a critical role in inhibiting specific kinases involved in inflammatory responses.

Moreover, investigations into its pharmacokinetic properties have provided valuable insights into its bioavailability and metabolic pathways. These findings are crucial for optimizing its use in therapeutic applications and understanding potential toxicity profiles.

Future Directions

As research on CAS No. 58303-20-1 continues to expand, there is growing interest in exploring its potential for use in personalized medicine and nanotechnology. Emerging technologies, such as CRISPR-Cas9 gene editing and nanoscale drug delivery systems, are being integrated with this compound to enhance its efficacy and targeting capabilities.

In conclusion, 3-(4-methoxyphenoxy)-3-oxopropanoic acid stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with ongoing advancements in research methodologies, positions it as a key player in future innovations within the fields of chemistry, biology, and medicine.